Carbothioic S-acids
Carbothioic S- acids, also known as thioisocyanates, are a class of organic compounds that contain a carbonyl group (C=O) and a sulfide (-S-) group. These compounds exhibit diverse reactivity due to the presence of both an electrophilic carbon and nucleophilic sulfur atom. They are typically prepared by reacting isocyanates with thiols or mercaptans.
Carbothioic S-acids play significant roles in various chemical reactions, such as condensation reactions, addition reactions, and substitution reactions. In organic synthesis, they serve as versatile intermediates for the preparation of a wide range of functionalized compounds. Additionally, certain derivatives of carbothioic S-acids have shown potential applications in pharmaceuticals, pesticides, and materials science.
Their unique chemical properties make them valuable tools in synthetic chemistry and offer opportunities for exploring new reaction pathways and developing innovative products.

Structure | Chemical Name | CAS | MF |
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2-Butenethioic acid | 28307-88-2 | C4H6OS |
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Butanethioic acid, 3-methyl- | 60681-87-0 | C10H20O2S2 |
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Thiopalmitic Acid (~90%) | 7530-93-0 | C16H32OS |
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Butanethioic acid | 3931-64-4 | C8H16O2S2 |
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Hexanethioic acid | 7530-91-8 | C12H24O2S2 |
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propanethioic S-acid | 1892-31-5 | C3H6OS |
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Octanethioic acid | 7530-92-9 | C16H32O2S2 |
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2,2-dimethylpropanethioic S-acid | 55561-02-9 | C5H10OS |
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2-methylpropanethioic S-acid | 44296-44-8 | C4H8OS |
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2-Methylpentanethioic S-Acid | 1194826-52-2 | C6H12OS |
Related Literature
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Marya Ahmed,Kazuhiko Ishihara,Ravin Narain Chem. Commun., 2014,50, 2943-2946
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2. Back matter
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Shaochun Tang,Sascha Vongehr,Xiangyu Wang,Yongguang Wang,Xiangkang Meng RSC Adv., 2014,4, 13729-13732
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Hai-Li Zhang,Ya Liu,Guo-Song Lai,Yu-Mei Huang Analyst, 2009,134, 2141-2146
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Jiawen Yin,Wei Zhang,Zan Zhang,Han Jin,Wanlei Gao,Jiawen Jian RSC Adv., 2019,9, 19699-19706
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